Cas no 621-12-5 (1-phenyl-3-(phenylamino)urea)

• Product Name: 1-phenyl-3-(phenylamino)urea
• CAS No: 621-12-5
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• MDL: MFCD00020635
• CID: 82764
• PubChem ID: 69299
• Update Time: 2025-07-18

1-phenyl-3-(phenylamino)urea Chemical and Physical Properties

Names and Identifiers

• 1,4-Diphenylsemicarbazide
• 1-anilino-3-phenylurea
• 1,4-Diphenyl-semicarbazid
• Hydrazinecarboxamide,N,2-diphenyl
• N',2-diphenyl-1-hydrazinecarboxamide
• n,2-diphenylhydrazincarboxamid
• N,2-diphenyl-hydrazinecarboxamide
• N,N'-Diphenyl semicarbazide
• Ph-NHCONHNH-Ph
• N,2-Diphenylhydrazinecarboxamide
• Hydrazinecarboxamide, N,2-diphenyl-
• Semicarbazide, 1,4-diphenyl-
• 1-phenyl-3-(phenylamino)urea
• NSC6790
• 1,4-Diphenylsemicarbizide
• Hydrazinecarboxamide,2-diphenyl-
• NGZZNUMYERKSQA-UHFFFAOYSA-N
• N,2-Diphenylhydrazinecarboxamide #
• Z44586029
• DTXSID9060730
• AKOS000119991
• KE9EGE2YN2
• NSC-6790
• AI3-00497
• AS-60952
• MFCD00020635
• 3-phenyl-1-(phenylamino)urea
• SCHEMBL13648229
• D89740
• CS-0235435
• NSC 6790
• D0913
• EN300-15667
• 621-12-5

• MDL： MFCD00020635
• Inchi： 1S/C13H13N3O/c17-13(14-11-7-3-1-4-8-11)16-15-12-9-5-2-6-10-12/h1-10,15H,(H2,14,16,17)
• InChI Key： NGZZNUMYERKSQA-UHFFFAOYSA-N
• SMILES： O=C(NNC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.10600
• Monoisotopic Mass: 227.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2

Experimental Properties

• Color/Form: Colorless needle like crystals.
• Density: 1.271
• Melting Point: 177.0 to 183.0 deg-C
• Refractive Index: 1.694
• PSA: 53.16000
• LogP: 3.37210
• Solubility: Soluble in hot alcohol, benzene, hot acetone, slightly soluble in cold ethanol and cold acetone, poorly soluble in water

1-phenyl-3-(phenylamino)urea Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 1-phenyl-3-(phenylamino)urea

Comprehensive Overview of 1-Phenyl-3-(Phenylamino)urea (CAS No. 621-12-5)

1-Phenyl-3-(phenylamino)urea, also known by its CAS number 621-12-5, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a urea moiety bridging two phenyl groups, one of which is substituted with an amino group. The structural formula of 1-Phenyl-3-(phenylamino)urea is C₁₃H₁₄N₂O, and it has a molecular weight of 206.26 g/mol.

The physical properties of 1-Phenyl-3-(phenylamino)urea include a white crystalline solid form with a melting point ranging from 195 to 197°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory and industrial applications.

In the realm of chemical synthesis, 1-Phenyl-3-(phenylamino)urea serves as an important intermediate in the preparation of more complex molecules. Its reactivity and stability have been extensively studied, and it has been utilized in the synthesis of pharmaceuticals, agrochemicals, and materials science applications. Recent research has highlighted its potential as a building block for the development of novel drugs targeting specific biological pathways.

The biological activity of 1-Phenyl-3-(phenylamino)urea has been a subject of interest in both academic and industrial settings. Studies have shown that this compound exhibits moderate to strong activity against various enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, it has been investigated for its potential as an inhibitor of specific kinases involved in cancer progression and inflammatory responses.

In the context of pharmaceutical research, 1-Phenyl-3-(phenylamino)urea has been explored for its therapeutic potential. Preclinical studies have demonstrated its efficacy in reducing tumor growth and inhibiting angiogenesis, which are critical processes in cancer biology. Additionally, its ability to modulate immune responses has led to its evaluation as a candidate for treating autoimmune diseases.

The safety profile of 1-Phenyl-3-(phenylamino)urea is an important consideration for its use in pharmaceutical applications. Toxicological studies have generally shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Beyond its pharmaceutical applications, 1-Phenyl-3-(phenylamino)urea has found utility in other areas such as materials science. Its unique chemical properties make it suitable for the synthesis of advanced materials with tailored functionalities. For example, it has been used to create polymers with enhanced mechanical strength and thermal stability, which are valuable in industries such as electronics and aerospace.

In summary, 1-Phenyl-3-(phenylamino)urea (CAS No. 621-12-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its chemical structure, physical properties, biological activity, and safety profile make it a valuable asset in both research and industrial settings. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the fields of chemistry and biology.